Cas no 579495-21-9 (Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate)

Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate is a thiazole-based organic compound featuring a fluorophenylamino substituent and an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The presence of the fluorine atom enhances metabolic stability and binding affinity, making it valuable in the development of bioactive molecules. The ethyl ester group offers reactivity for further derivatization, such as hydrolysis or amidation. Its well-defined chemical properties and synthetic accessibility make it a practical choice for researchers exploring novel heterocyclic compounds with potential therapeutic or industrial relevance.

Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate structure

579495-21-9 structure

Product Name:Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate

CAS No:579495-21-9

MF:C₁₃H₁₃FN₂O₂S

MW:280.317925214767

CID:3078509

PubChem ID:935079

Update Time:2025-10-28

Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate
- Ethyl2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate
- ethyl 2-(4-fluoroanilino)-4-methyl-1,3-thiazole-5-carboxylate
- MLS000856010
- 579495-21-9
- AKOS000290657
- ethyl 2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
- HMS2679L12
- SCHEMBL18320945
- MS-11161
- SMR000286455
- CHEMBL1353463
- Z118606384
- Ethyl 2-(4-Fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate
- MDL： MFCD03822987
- Inchi： 1S/C13H13FN2O2S/c1-3-18-12(17)11-8(2)15-13(19-11)16-10-6-4-9(14)5-7-10/h4-7H,3H2,1-2H3,(H,15,16)
- InChI Key： AIWIKAAAKLNKJJ-UHFFFAOYSA-N
- SMILES： S1C(=NC(C)=C1C(=O)OCC)NC1C=CC(=CC=1)F

Computed Properties

Exact Mass: 280.06817700Da
Monoisotopic Mass: 280.06817700Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 79.5Å²

Experimental Properties

Melting Point: 161-163°C

Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	024472-250mg	Ethyl 2-(4-fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate	579495-21-9	98%	250mg	￡27.00	2022-02-28
Fluorochem	024472-1g	Ethyl 2-(4-fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate	579495-21-9	98%	1g	￡52.00	2022-02-28
Chemenu	CM522374-1g	Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate	579495-21-9	97%	1g	$69	2023-01-04
Chemenu	CM522374-5g	Ethyl 2-((4-fluorophenyl)amino)-4-methylthiazole-5-carboxylate	579495-21-9	97%	5g	$248	2023-01-04
eNovation Chemicals LLC	Y1237332-250mg	Ethyl 2-(4-Fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate	579495-21-9	98%	250mg	$310	2024-06-05
eNovation Chemicals LLC	Y1237332-1g	Ethyl 2-(4-Fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate	579495-21-9	98%	1g	$550	2024-06-05
eNovation Chemicals LLC	Y1237332-1g	Ethyl 2-(4-Fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate	579495-21-9	98%	1g	$575	2025-02-28
eNovation Chemicals LLC	Y1237332-250mg	Ethyl 2-(4-Fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate	579495-21-9	98%	250mg	$320	2025-02-28
1PlusChem	1P01F6SK-250mg	Ethyl 2-(4-Fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate	579495-21-9	98%	250mg	$173.00	2023-12-16
1PlusChem	1P01F6SK-1g	Ethyl 2-(4-Fluoro-phenylamino)-4-methyl-thiazole-5-carboxylate	579495-21-9	98%	1g	$336.00	2023-12-16